Cas no 19759-70-7 (Tris(p-isocyanatophenyl)amine)

• Product Name: Tris(p-isocyanatophenyl)amine
• CAS No: 19759-70-7
• MF: C₂₁H₁₂N₄O₃
• MW: 368.344984054565
• CID: 123739
• PubChem ID: 3275034
• Update Time: 2025-07-25

Tris(p-isocyanatophenyl)amine Chemical and Physical Properties

Names and Identifiers

• Tris(p-isocyanatophenyl)amine
• 4-isocyanato-N,N-bis(4-isocyanatophenyl)aniline
• Benzenamine,4-isocyanato-N,N-bis(4-isocyanatophenyl)-
• 4,4',4''-Triisocyanatotriphenylamine
• 4.4'.4''-Triisocyanatotriphenylamin
• 4-Isocyanato-N,N-bis(4-isocyanatophenyl)benzenamine
• Isocyanic Acid Nitrilotri-p-phenylene Ester
• TRIS(4-ISOCYANATOPHENYL)AMINE
• TIPA
• Benzenamine, 4-isocyanato-N,N-bis(4-isocyanatophenyl)-
• DTXSID50390928
• FT-0675668
• SCHEMBL3163386
• 19759-70-7
• J-012767
• DB-267052

• Inchi： 1S/C21H12N4O3/c26-13-22-16-1-7-19(8-2-16)25(20-9-3-17(4-10-20)23-14-27)21-11-5-18(6-12-21)24-15-28/h1-12H
• InChI Key： IIJYXXMUZSBGGR-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(=CC=1)N(C1C=CC(=CC=1)N=C=O)C1C=CC(=CC=1)N=C=O

Computed Properties

• Exact Mass: 368.09100
• Monoisotopic Mass: 368.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.5A^2
• XLogP3: 7.6

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 131-140 ºC
• Boiling Point: 508.8±45.0 °C at 760 mmHg
• Flash Point: 261.5±28.7 °C
• Refractive Index: 1.63
• Solubility: Insuluble (9.2E-5 g/L) (25 ºC),
• PSA: 91.53000
• LogP: 5.05830
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Tris(p-isocyanatophenyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tris(p-isocyanatophenyl)amine

Tris(p-isocyanatophenyl)amine: A Versatile Compound in Chemical and Pharmaceutical Research

Tris(p-isocyanatophenyl)amine (CAS No. 19759-70-7) is a multifunctional compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as TIPA, is a trisubstituted amine with three isocyanate groups attached to phenyl rings. The combination of these functional groups imparts a high degree of reactivity and versatility, making it a valuable building block in various synthetic pathways.

The molecular structure of Tris(p-isocyanatophenyl)amine consists of a central amine group bonded to three phenyl rings, each of which is substituted with an isocyanate group. The isocyanate functionality (-N=C=O) is particularly reactive, enabling the formation of urethane linkages through reactions with alcohols or amines. This reactivity has been exploited in the synthesis of polyurethanes, which are widely used in coatings, adhesives, and elastomers due to their excellent mechanical properties and chemical resistance.

In the realm of pharmaceutical research, Tris(p-isocyanatophenyl)amine has shown promise as a precursor for the development of novel drug delivery systems. The ability to form stable urethane linkages allows for the creation of prodrugs that can be selectively cleaved under specific physiological conditions, enhancing the therapeutic efficacy and reducing side effects. Recent studies have explored the use of TIPA in the synthesis of targeted drug delivery vehicles, such as nanoparticles and liposomes, which can improve drug solubility and bioavailability.

The unique properties of Tris(p-isocyanatophenyl)amine have also been leveraged in the development of advanced materials. For instance, researchers have utilized TIPA to create stimuli-responsive hydrogels that can change their physical properties in response to environmental cues such as pH, temperature, or light. These hydrogels have potential applications in tissue engineering, drug release systems, and smart materials for various industrial and biomedical applications.

In addition to its synthetic utility, Tris(p-isocyanatophenyl)amine has been studied for its potential as a ligand in coordination chemistry. The presence of multiple donor atoms (nitrogen from the amine group and oxygen from the isocyanate groups) allows TIPA to form stable complexes with various metal ions. These complexes have shown interesting catalytic properties and have been investigated for their use in homogeneous catalysis, particularly in reactions such as hydrogenation and polymerization.

The environmental impact of compounds like Tris(p-isocyanatophenyl)amine is an important consideration in their development and application. Recent studies have focused on improving the sustainability and eco-friendliness of TIPA-based materials by optimizing synthetic routes to reduce waste generation and energy consumption. Additionally, efforts are being made to develop biodegradable alternatives that can perform similar functions without causing long-term environmental harm.

In conclusion, Tris(p-isocyanatophenyl)amine (CAS No. 19759-70-7) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features enable it to serve as a valuable building block in the synthesis of advanced materials, drug delivery systems, and catalytic complexes. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in both academic and industrial settings.